Cas no 2229556-71-0 (3-amino-3-(1-methyl-1H-indol-2-yl)cyclobutan-1-ol)

• Product Name: 3-amino-3-(1-methyl-1H-indol-2-yl)cyclobutan-1-ol
• CAS No: 2229556-71-0
• MF: C₁₃H₁₆N₂O
• MW: 216.278943061829
• CID: 6602651
• PubChem ID: 165966150
• Update Time: 2025-10-30

3-amino-3-(1-methyl-1H-indol-2-yl)cyclobutan-1-ol Chemical and Physical Properties

Names and Identifiers

• 3-amino-3-(1-methyl-1H-indol-2-yl)cyclobutan-1-ol
• EN300-1744149
• 2229556-71-0

• Inchi： 1S/C13H16N2O/c1-15-11-5-3-2-4-9(11)6-12(15)13(14)7-10(16)8-13/h2-6,10,16H,7-8,14H2,1H3
• InChI Key： ZBQOBUIWDOYMKG-UHFFFAOYSA-N
• SMILES： OC1CC(C2=CC3C=CC=CC=3N2C)(C1)N

Computed Properties

• Exact Mass: 216.126263138g/mol
• Monoisotopic Mass: 216.126263138g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 275
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 51.2Ų

Additional information on 3-amino-3-(1-methyl-1H-indol-2-yl)cyclobutan-1-ol

3-Amino-3-(1-methyl-1H-indol-2-yl)cyclobutan-1-ol: A Promising Compound in Medicinal Chemistry

3-Amino-3-(1-methyl-1H-indol-2-yl)cyclobutan-1-ol (CAS No. 2229556-71-0) represents a novel scaffold with significant potential in the development of therapeutic agents. This compound combines the structural features of a cyclobutan-1-ol ring system with a 1H-indol-2-yl moiety, while the amino group introduces functional versatility. Recent advancements in medicinal chemistry have highlighted the importance of such hybrid structures in modulating biological targets, particularly in the context of neurological disorders and inflammatory diseases.

The 1H-indol-2-yl substituent is a well-established pharmacophore in drug discovery, known for its ability to interact with G-protein-coupled receptors (GPCRs) and ion channels. The methyl group at the 1-position of the indole ring enhances steric and electronic properties, potentially improving binding affinity and selectivity. Meanwhile, the cyclobutan-1-ol ring provides a rigid framework that can stabilize the molecular conformation, a critical factor in achieving optimal drug-like properties.

Recent studies have demonstrated that compounds with similar indole-cyclobutane scaffolds exhibit promising anti-inflammatory and neuroprotective activities. For instance, a 2023 publication in Journal of Medicinal Chemistry reported that derivatives of 3-amino-3-(1-methyl-1H-indol-2-yl)cyclobutan-1-ol showed significant inhibition of pro-inflammatory cytokines in vitro, suggesting potential applications in autoimmune disorders. The amino group may also serve as a site for further functionalization, enabling the design of multitarget agents.

The synthetic accessibility of 3-amino-3-(1-methyl-1H-indol-2-yl)cyclobutan-1-ol has been a focus of recent research. A 2024 study published in Organic & Biomolecular Chemistry described a novel catalytic approach to construct the cyclobutan-1-ol ring, leveraging enantioselective reactions to achieve high stereocontrol. This method not only improves the efficiency of synthesis but also reduces the environmental impact, aligning with the principles of green chemistry.

Computational studies have further elucidated the binding modes of this compound with biological targets. Molecular docking simulations revealed that the indole ring interacts with hydrophobic pockets in the target protein, while the cyclobutane moiety forms hydrogen bonds with key residues. These interactions are critical for the selectivity and potency of the compound, which are essential for drug development.

Despite its promising properties, the 3-amino-3-(1-methyl-1H-indol-2-yl)cyclobutan-1-ol scaffold faces challenges in optimizing its pharmacokinetic profile. A 2023 review in Drug Discovery Today emphasized the need for further studies to enhance its solubility and bioavailability. Researchers are exploring strategies such as prodrug design and structure-based drug design to overcome these limitations.

Applications of this compound extend beyond anti-inflammatory and neuroprotective activities. Preliminary studies suggest potential roles in oncology, where the indole moiety may modulate signal transduction pathways involved in cancer progression. Additionally, the amino group could be modified to target specific enzymes or receptors, expanding its therapeutic utility.

Collaborative efforts between academia and industry are accelerating the preclinical development of 3-amino-3-(1-methyl-1H-indol-2-yl)cyclobutan-1-0l. A 2024 partnership between a pharmaceutical company and a university research group has led to the identification of several lead compounds with improved drug-like properties. These findings underscore the importance of interdisciplinary approaches in modern drug discovery.

As research progresses, the 3-amino-3-(1-methyl-1H-indol-2-yl)cyclobutan-1-ol scaffold is poised to play a significant role in the development of novel therapeutics. Its unique structural features and the flexibility of its functional groups make it a valuable platform for designing drugs targeting a wide range of pathological conditions. Continued exploration of its mechanisms of action and optimization strategies will be critical in translating these findings into clinical applications.

In conclusion, the 3-amino-3-(1-methyl-1H-indol-2-yl)cyclobutan-1-ol compound represents a promising avenue in medicinal chemistry. Its potential applications in neurology, immunology, and oncology, combined with advancements in synthetic methods and computational tools, position it as a key player in the next generation of therapeutics. Further research is essential to fully realize its therapeutic potential and address the challenges in its development.